Cas no 2100306-51-0 (N-Mal-N-bis(PEG2-t-butyl ester))
N-Mal-N-bis(PEG2-t-butyl ester) Chemical and Physical Properties
Names and Identifiers
-
- N-Mal-N-bis(PEG2-t-butyl ester)
- N-Mal-N-bis(PEG2-C2-Boc)
- N-MAL-N-BIS(PEG2-T-BUTYLESTER)
- C70616
- BP-23730
- tert-butyl 3-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoyl-[2-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethoxy]ethyl]amino]ethoxy]ethoxy]propanoate
- HY-140576
- di-tert-butyl 10-(3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanoyl)-4,7,13,16-tetraoxa-10-azanonadecanedioate
- 2100306-51-0
- tert-butyl 3-(2-{2-[N-(2-{2-[3-(tert-butoxy)-3-oxopropoxy]ethoxy}ethyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido]ethoxy}ethoxy)propanoate
- DA-76209
- AKOS040742238
- CS-0114455
-
- Inchi: 1S/C29H48N2O11/c1-28(2,3)41-26(35)10-15-37-19-21-39-17-13-30(23(32)9-12-31-24(33)7-8-25(31)34)14-18-40-22-20-38-16-11-27(36)42-29(4,5)6/h7-8H,9-22H2,1-6H3
- InChI Key: RNNUCUOOBIVTED-UHFFFAOYSA-N
- SMILES: O(CCOCCC(=O)OC(C)(C)C)CCN(C(CCN1C(C=CC1=O)=O)=O)CCOCCOCCC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 600.32581035g/mol
- Monoisotopic Mass: 600.32581035g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 42
- Rotatable Bond Count: 25
- Complexity: 844
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 147
N-Mal-N-bis(PEG2-t-butyl ester) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23730-250mg |
N-Mal-N-bis(PEG2-t-butyl ester) |
2100306-51-0 | 95% | 250mg |
9690CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23730-100mg |
N-Mal-N-bis(PEG2-t-butyl ester) |
2100306-51-0 | 95% | 100mg |
4987CNY | 2021-05-07 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPBM-9-100mg |
N-Mal-N-bis(PEG2-t-butyl ester) |
2100306-51-0 | >95.00% | 100mg |
¥2350.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPBM-9-250mg |
N-Mal-N-bis(PEG2-t-butyl ester) |
2100306-51-0 | >95.00% | 250mg |
¥4600.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BPBM-9-500mg |
N-Mal-N-bis(PEG2-t-butyl ester) |
2100306-51-0 | >95.00% | 500mg |
¥7500.0 | 2023-09-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N936775-250mg |
N-Mal-n-bis(peg2-t-butyl ester) |
2100306-51-0 | 95% | 250mg |
¥5,739.30 | 2022-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23730-250mg |
N-Mal-N-bis(PEG2-t-butyl ester) |
2100306-51-0 | 95% | 250mg |
9690.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23730-100mg |
N-Mal-N-bis(PEG2-t-butyl ester) |
2100306-51-0 | 95% | 100mg |
4987.0CNY | 2021-07-13 | |
| Chemenu | CM339538-100mg |
N-Mal-N-bis(PEG2-C2-Boc) |
2100306-51-0 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM339538-250mg |
N-Mal-N-bis(PEG2-C2-Boc) |
2100306-51-0 | 95%+ | 250mg |
$*** | 2023-03-29 |
N-Mal-N-bis(PEG2-t-butyl ester) Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on N-Mal-N-bis(PEG2-t-butyl ester)
Comprehensive Guide to N-Mal-N-bis(PEG2-t-butyl ester) (CAS No. 2100306-51-0): Properties, Applications, and Market Insights
N-Mal-N-bis(PEG2-t-butyl ester) (CAS No. 2100306-51-0) is a specialized PEGylated compound widely used in pharmaceutical research, bioconjugation, and material science. This compound features a unique structure combining maleimide (Mal) and PEG2-t-butyl ester groups, making it highly valuable for controlled drug delivery systems and protein modifications. Researchers and industries are increasingly exploring its potential due to its excellent solubility, biocompatibility, and customizable properties.
The growing demand for PEG-based linkers like N-Mal-N-bis(PEG2-t-butyl ester) is driven by advancements in biopharmaceuticals and nanotechnology. With the rise of targeted therapies and ADC (Antibody-Drug Conjugate) development, this compound has gained attention for its ability to enhance stability and reduce immunogenicity. Its t-butyl ester groups also allow for selective deprotection, enabling precise chemical modifications—an essential feature for modern drug design.
One of the most searched questions about N-Mal-N-bis(PEG2-t-butyl ester) is its role in click chemistry and crosslinking reactions. The maleimide moiety readily reacts with thiol groups (-SH) under mild conditions, making it ideal for bioconjugation. Meanwhile, the PEG2 spacer improves water solubility and reduces steric hindrance, ensuring efficient binding in biological systems. These properties align with current trends in personalized medicine and biomaterial engineering.
From a synthetic perspective, CAS No. 2100306-51-0 is often utilized in peptide synthesis and polymer chemistry. Its t-butyl-protected carboxylates offer stability during reactions, while the PEG2 chain enhances flexibility in molecular design. Researchers frequently inquire about its compatibility with solid-phase synthesis and automated peptide synthesizers, highlighting its versatility in lab-scale and industrial applications.
Market insights reveal that N-Mal-N-bis(PEG2-t-butyl ester) is gaining traction in cancer research and diagnostic probe development. Its ability to conjugate with antibodies, peptides, and nanoparticles makes it a critical component in theranostic platforms. Additionally, its low toxicity and high biodegradability align with the increasing regulatory focus on green chemistry and sustainable drug formulations.
In summary, N-Mal-N-bis(PEG2-t-butyl ester) (CAS No. 2100306-51-0) represents a cutting-edge tool for researchers exploring bioconjugation, drug delivery, and nanomedicine. Its unique chemical properties, combined with industry demand for PEGylated reagents, position it as a key player in next-generation therapeutic and diagnostic innovations. For scientists seeking reliable crosslinkers or PEG derivatives, this compound offers a robust solution with broad applicability.
2100306-51-0 (N-Mal-N-bis(PEG2-t-butyl ester)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)